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Compound of Interest |

5-[(4-Nitrophenoxy)methyl]-2-
Compound Name:

furoic acid
CAS No.: 438219-25-1
Cat. No.: B1269843

Get Quote

Introduction

5-[(4-Nitrophenoxy)methyl]-2-furoic acid is a bifunctional molecule incorporating a furoic
acid moiety and a nitrophenoxy group. This structural arrangement offers potential applications
in medicinal chemistry and materials science. The furan ring is a key structural motif in many
biologically active compounds, while the nitroaromatic group can be a precursor for further
chemical modifications or impart specific electronic properties. This document provides a
comprehensive, step-by-step protocol for the synthesis of this target compound, designed for
researchers in organic synthesis, drug discovery, and materials science. The described
synthetic route is a multi-step process commencing from the bio-renewable platform chemical,
5-(hydroxymethylfurfural (HMF).

Synthetic Strategy Overview

The synthesis of 5-[(4-Nitrophenoxy)methyl]-2-furoic acid is accomplished through a three-
step sequence starting from 5-(hydroxymethyl)furfural (HMF). The overall strategy involves:

e Chlorination of HMF to produce the key intermediate, 5-(chloromethyl)furfural (CMF).
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» Oxidation of CMF to yield methyl 5-(chloromethyl)-2-furoate. This step transforms the
aldehyde into a more stable methyl ester while retaining the reactive chloromethyl group.

o Williamson Ether Synthesis followed by ester hydrolysis in a one-pot reaction. The sodium
salt of 4-nitrophenol displaces the chloride from the chloromethyl group, and subsequent
hydrolysis of the methyl ester affords the final product.

This synthetic design was chosen for its reliance on well-established and robust chemical
transformations, ensuring reproducibility and scalability.

Experimental Workflow Diagram
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Step 2: SN2 Attack

Methyl 5-(chloromethyl)-2-furoate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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